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Introduction
C1311, a novel imidazoacridinone derivative, has demonstrated significant anti-neoplastic

activity in preclinical studies, particularly against colorectal cancer. It functions as a dual

topoisomerase II inhibitor and a potent inducer of apoptosis. A distinctive feature of C1311 is its

lysosomotropic activity, which plays a crucial role in its cytotoxic mechanism. This document

provides detailed application notes and protocols for the use of C1311 in colon cancer cell

lines, intended to guide researchers in their investigation of this promising anti-cancer agent.

C1311 has shown prominent growth inhibition in various colon cancer cell lines, including

HT29, HCT116, and COLO205.[1]

Mechanism of Action
C1311 exerts its anti-cancer effects through a multi-faceted mechanism. As a topoisomerase II

inhibitor, it interferes with DNA replication and repair, leading to DNA damage and cell cycle

arrest, primarily at the G2/M phase.[2] A key and novel aspect of C1311's mechanism is its

ability to induce lysosomal membrane permeabilization (LMP). This disruption of lysosomes

releases cathepsins into the cytosol, which in turn triggers the intrinsic pathway of apoptosis.

This process involves mitochondrial membrane permeabilization (MMP), cytochrome c release,

and subsequent activation of the caspase cascade, ultimately leading to programmed cell

death. Notably, the cytotoxic activity of C1311 appears to be independent of the p53 tumor

suppressor protein status of the cancer cells.[2]
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Data Presentation
Table 1: In Vitro Cytotoxicity of C1311 in Human Colon
Cancer Cell Lines

Cell Line GI50 (µM) Reference

HT29 0.12 - 0.83 [1]

HCT116 0.12 - 0.83 [1]

COLO205 0.12 - 0.83 [1]

GI50 (Growth Inhibition 50) is the concentration of the drug that causes 50% inhibition of cell

growth.
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Caption: C1311 signaling pathway in colon cancer cells.

Experimental Workflow for a C1311 Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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